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Abstract
N4-acetylcytidine (ac4C) is a highly conserved post-transcriptional RNA modification observed

across all domains of life, playing a crucial role in a multitude of biological processes.[1][2][3]

The precursor for the enzymatic incorporation of this modified nucleobase into RNA is N4-

acetylcytidine triphosphate (ac4CTP). This technical guide provides an in-depth overview of

ac4CTP, including its chemical properties, synthesis, and applications in research. It is intended

for researchers, scientists, and drug development professionals working in the fields of

molecular biology, epigenetics, and therapeutic development. This document summarizes key

quantitative data, details experimental protocols for its use, and presents visual diagrams of

relevant biological pathways and experimental workflows.

Introduction to N4-Acetylcytidine (ac4C) and its
Precursor
N4-acetylcytidine is a chemical modification of cytidine that is introduced into RNA molecules

after transcription.[1] This modification is catalyzed by the N-acetyltransferase 10 (NAT10)

enzyme, which is the only known "writer" of ac4C in humans.[4] The ac4C modification is found

in various types of RNA, including transfer RNA (tRNA), ribosomal RNA (rRNA), and

messenger RNA (mRNA), where it influences RNA stability, translation efficiency, and codon

recognition.[1][4] Dysregulation of ac4C modification has been implicated in several diseases,

including cancer and viral infections.[1][4]
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N4-acetylcytidine triphosphate (ac4CTP) is the activated precursor molecule utilized by RNA

polymerases, such as T7 RNA polymerase, for the in vitro synthesis of RNA containing ac4C.

[5] Its availability is critical for studying the functional impact of this modification on RNA

structure and function.

Physicochemical and Quantitative Data
The following table summarizes the key quantitative data for N4-Acetylcytidine triphosphate. It

is important to note that different salt forms of the compound exist, which can affect the

molecular weight.

Property Value Source

CAS Number 1428903-57-4 (free acid) [4][6]

2803886-33-9 (sodium salt) [1]

Molecular Formula C11H18N3O15P3 (free acid) [6][7]

Molecular Weight 525.19 g/mol (free acid) [6][7]

613.12 g/mol (sodium salt) [1]

Purity ≥ 95% (HPLC) [7]

Appearance
Colorless to slightly yellow

solution in water
[7]

Concentration 100 mM - 110 mM [7]

pH 7.0 ± 0.5 [7]

Spectroscopic Properties

(λmax)
243 nm (in Tris-HCl, pH 7.5) [7]

Extinction Coefficient (ε)
11.2 L mmol⁻¹ cm⁻¹ (in Tris-

HCl, pH 7.5)
[7]

Storage Conditions -20 °C [7]

Shelf Life
12 months from date of

delivery
[7]
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Experimental Protocols
In Vitro Transcription for Synthesis of ac4C-Modified
RNA
This protocol describes the use of N4-acetylcytidine triphosphate in a standard in vitro

transcription reaction to generate RNA molecules containing N4-acetylcytidine. This method is

adapted from protocols for the preparation of synthetic RNA spike-ins for ac4C sequencing.[8]

[9]

Materials:

Linearized DNA template containing a T7 promoter and the sequence of interest

N4-Acetylcytidine triphosphate (ac4CTP)

ATP, GTP, UTP solutions

T7 RNA Polymerase

Transcription Buffer (e.g., 5X)

RNase Inhibitor

DNase I (RNase-free)

Nuclease-free water

RNA purification kit or phenol-chloroform extraction reagents

Procedure:

Reaction Setup: Assemble the transcription reaction on ice in the following order:

Nuclease-free water to a final volume of 20 µL

5X Transcription Buffer: 4 µL

100 mM ATP, GTP, UTP: 2 µL of each
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100 mM N4-Acetylcytidine triphosphate: 2 µL

Linearized DNA template (1 µg): X µL

RNase Inhibitor (40 U/µL): 1 µL

T7 RNA Polymerase: 2 µL

Incubation: Mix the components gently and incubate the reaction at 37°C for 2 to 4 hours.

DNase Treatment: Add 1 µL of RNase-free DNase I to the reaction mixture and incubate at

37°C for 15 minutes to digest the DNA template.

RNA Purification: Purify the synthesized RNA using a suitable RNA purification kit according

to the manufacturer's instructions. Alternatively, perform a phenol-chloroform extraction

followed by ethanol precipitation.

Quantification and Quality Control: Determine the concentration of the purified RNA using a

spectrophotometer (e.g., NanoDrop). Assess the integrity of the RNA by running an aliquot

on a denaturing agarose or polyacrylamide gel.

Site-Specific Synthesis of N4-Acetylcytidine in RNA
For precise biophysical and structural studies, site-specific incorporation of ac4C is often

required. This is challenging with standard phosphoramidite chemistry because the N4-acetyl

group is labile under standard deprotection conditions.[3][10] A specialized chemical synthesis

strategy has been developed to address this.[3][10][11]

Methodology Overview:

This method involves the use of a solid support and protected phosphoramidite building blocks

that are labile to non-nucleophilic conditions, thus preserving the N4-acetyl group on the

cytidine.[3][10] The key steps involve:

Solid-Phase Synthesis: The RNA oligonucleotide is synthesized on a solid support using

phosphoramidite chemistry. The N4-acetylcytidine phosphoramidite is incorporated at the

desired position.
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Mild Deprotection: A non-nucleophilic base, such as 1,8-diazabicycloundec-7-ene (DBU), is

used for the deprotection of the exocyclic amines of the standard nucleobases, which avoids

the cleavage of the N4-acetyl group from cytidine.[3]

Cleavage from Solid Support: The synthesized RNA is cleaved from the solid support under

conditions that do not affect the N4-acetyl group.[3]

Purification: The final ac4C-containing RNA is purified using high-performance liquid

chromatography (HPLC).

For a detailed protocol, researchers are directed to the primary literature describing this

specialized synthetic route.[3][10]

Signaling Pathways and Experimental Workflows
The Role of NAT10 in N4-Acetylcytidine Modification
The enzyme NAT10 is central to the biological deposition of N4-acetylcytidine on RNA.

Understanding its mechanism is key to understanding the function of ac4C.
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Caption: The NAT10-mediated N4-acetylcytidine (ac4C) modification pathway.
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Experimental Workflow for ac4C-Seq
ac4C-seq is a technique used to map N4-acetylcytidine modifications transcriptome-wide at

single-nucleotide resolution.[8][12]

1. Total RNA Isolation

2. Chemical Reduction
(Sodium Cyanoborohydride)

3. RNA Fragmentation

4. 3' Adapter Ligation

5. Reverse Transcription
(causes C->T misincorporation at reduced ac4C sites)

6. Library Preparation

7. High-Throughput Sequencing

8. Bioinformatic Analysis
(Identification of C->T mutations)
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Caption: A simplified workflow for N4-acetylcytidine sequencing (ac4C-seq).

Conclusion
N4-acetylcytidine triphosphate is an indispensable tool for the study of the epitranscriptomic

mark, N4-acetylcytidine. Its use in in vitro transcription allows for the generation of ac4C-

modified RNAs, enabling detailed investigations into the structural and functional

consequences of this modification. The development of specialized chemical synthesis routes

for site-specific incorporation further expands the experimental possibilities. As research into

the roles of ac4C in health and disease continues to grow, the importance of ac4CTP as a key

research reagent will undoubtedly increase, paving the way for new diagnostic and therapeutic

strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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